Cas no 2172505-92-7 (3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide)

3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide is a heterocyclic sulfonamide compound featuring a pyrimidine and pyrazole core structure. Its molecular design confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or enzyme modulators due to the presence of the sulfonamide group, which enhances binding affinity and selectivity. The pyrimidine moiety may contribute to improved pharmacokinetic properties, such as metabolic stability and solubility. This compound is of interest in pharmaceutical research for its structural versatility, enabling further derivatization for targeted biological activity. Its synthesis and characterization are critical for exploring structure-activity relationships in drug discovery.
3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide structure
2172505-92-7 structure
Product Name:3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide
CAS No:2172505-92-7
MF:C9H11N5O2S
MW:253.280939340591
CID:6212527
PubChem ID:165528572
Update Time:2025-05-19

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide
    • [3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
    • 2172505-92-7
    • EN300-1461405
    • Inchi: 1S/C9H11N5O2S/c1-7-8(6-17(10,15)16)5-14(13-7)9-11-3-2-4-12-9/h2-5H,6H2,1H3,(H2,10,15,16)
    • InChI Key: YMDLXSLAXIGSLI-UHFFFAOYSA-N
    • SMILES: S(CC1=CN(C2N=CC=CN=2)N=C1C)(N)(=O)=O

Computed Properties

  • Exact Mass: 253.06334578g/mol
  • Monoisotopic Mass: 253.06334578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 112Ų

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1461405-1.0g
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
1g
$0.0 2023-06-06
Enamine
EN300-1461405-50mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
50mg
$1104.0 2023-09-29
Enamine
EN300-1461405-100mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
100mg
$1157.0 2023-09-29
Enamine
EN300-1461405-250mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
250mg
$1209.0 2023-09-29
Enamine
EN300-1461405-500mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
500mg
$1262.0 2023-09-29
Enamine
EN300-1461405-1000mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
1000mg
$1315.0 2023-09-29
Enamine
EN300-1461405-2500mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
2500mg
$2576.0 2023-09-29
Enamine
EN300-1461405-5000mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
5000mg
$3812.0 2023-09-29
Enamine
EN300-1461405-10000mg
[3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
2172505-92-7
10000mg
$5652.0 2023-09-29

Additional information on 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide

Comprehensive Analysis of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172505-92-7): Properties, Applications, and Industry Trends

The compound 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172505-92-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This sulfonamide derivative, characterized by its pyrimidine and pyrazole moieties, exhibits remarkable versatility in molecular interactions, making it a subject of interest for drug discovery and material science.

In the context of current industry trends, researchers are increasingly exploring sulfonamide-based compounds for their bioactivity and selectivity. The presence of the methanesulfonamide group in this molecule enhances its solubility and bioavailability, addressing a key challenge in modern drug development. Recent studies highlight its potential as a kinase inhibitor scaffold, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

The structural features of CAS 2172505-92-7 have sparked discussions about its role in fragment-based drug design (FBDD), a hot topic in computational chemistry circles. Its moderate molecular weight (269.3 g/mol) and balanced lipophilicity (clogP ~1.2) position it as an attractive lead compound for further optimization. Pharmaceutical companies are particularly interested in its heterocyclic framework, which shows promise in addressing drug resistance mechanisms observed in various therapeutic areas.

From a synthetic chemistry perspective, the preparation of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide involves innovative cross-coupling reactions and sulfonylation techniques. These methods have been refined to improve yields and purity, responding to the pharmaceutical industry's emphasis on green chemistry principles and atom economy. Analytical characterization typically employs advanced techniques like LC-MS and NMR spectroscopy, ensuring precise quality control for research applications.

Emerging applications in agricultural chemistry have also been reported, where this compound's structural motifs show activity against certain plant pathogens. This aligns with the global push for sustainable crop protection solutions that minimize environmental impact. The pyrimidine-pyrazole core appears to interact with biological targets differently than traditional agrochemicals, potentially offering novel modes of action against resistant strains.

Thermodynamic studies reveal that 2172505-92-7 maintains stability under standard laboratory conditions (melting point ~215-220°C), with its sulfonamide group contributing to favorable crystal packing properties. These characteristics make it suitable for co-crystallization studies - an area gaining traction in pharmaceutical formulation research. The compound's photostability has also been investigated, given the increasing focus on light-sensitive API development.

In computational drug discovery, molecular docking simulations suggest that 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide can adopt multiple binding conformations, particularly in ATP-binding pockets of various enzymes. This property has stimulated research into its potential as a selective protein binder, with particular interest in its interactions with tyrosine kinases and phosphodiesterases. Such findings contribute to the ongoing exploration of polypharmacology approaches in modern medicine.

The patent landscape surrounding CAS 2172505-92-7 indicates growing commercial interest, with several applications filed in the past five years covering its derivatives and formulations. This reflects the compound's perceived value in addressing current challenges in precision medicine and personalized therapeutics. Intellectual property analyses suggest particular focus on its use in combination therapies and drug delivery systems.

From a regulatory standpoint, preliminary toxicological assessments of pyrimidine-pyrazole sulfonamides show favorable safety profiles at therapeutic concentrations, though comprehensive studies are ongoing. This aspect is crucial given increasing regulatory scrutiny on drug metabolite safety and genotoxicity potential. The compound's metabolic pathways are currently being mapped to identify potential active metabolites that could enhance therapeutic effects.

Future research directions for 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-4-ylmethanesulfonamide likely include exploration of its enantiomeric purity effects (as the molecule contains a chiral center), detailed pharmacokinetic profiling, and investigation of its synergistic effects with existing therapeutic agents. The scientific community continues to investigate its potential in addressing unmet medical needs, particularly in areas requiring multi-target modulation strategies.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited